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Compound of Interest

Compound Name:
2,4-Dihydroxy-5-

iodobenzaldehyde

CAS No.: 131088-03-4

Cat. No.: B600094

Get Quote

Executive Summary
This technical guide details the structural elucidation and synthesis of 2,4-Dihydroxy-5-
iodobenzaldehyde (C₇H₅IO₃), a critical intermediate in the development of Schiff base ligands,

metallodrugs, and antifungal agents. The presence of the iodine atom at the C5 position,

combined with the ortho-hydroxyl moiety, creates a unique electronic environment that

facilitates heavy-atom derivatization (e.g., Suzuki-Miyaura coupling) while maintaining chelating

capability.

This document is designed for research scientists requiring authoritative spectral data (NMR,

FT-IR, UV-Vis, MS) and a validated synthesis protocol.

Part 1: Structural Analysis & Synthesis Strategy
Structural Logic
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The molecule is derived from 2,4-dihydroxybenzaldehyde (β-resorcylaldehyde). The

electrophilic iodination occurs regioselectively at the C5 position.

Regioselectivity: The hydroxyl groups at C2 and C4 are strong ortho/para activators.

C3: Located between two hydroxyls, but sterically hindered.

C5:Para to the C2-OH and ortho to the C4-OH. This is the most electronically activated

and sterically accessible site.

C6:Para to the C4-OH but ortho to the electron-withdrawing aldehyde group, making it

less nucleophilic than C5.

Validated Synthesis Protocol
The following protocol utilizes an electrophilic aromatic substitution using Iodine (

) and Potassium Iodate (

) or Iodine Monochloride (

) to ensure high atom economy and regiocontrol.

Reagents:

2,4-Dihydroxybenzaldehyde (Substrate)[1][2][3]

Iodine (

) / Potassium Iodide (

)

Aqueous Ammonia (

) or Methanol (

)

Step-by-Step Methodology:
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Solubilization: Dissolve 2,4-dihydroxybenzaldehyde (10 mmol) in aqueous ammonia (20 mL)

to form the phenoxide anion, enhancing nucleophilicity.

Iodination: Add a solution of

(10 mmol) and

(20 mmol) in water dropwise over 30 minutes at 0–5°C.

Critical Control Point: Low temperature prevents over-iodination at the C3 position.

Precipitation: Stir for 2 hours at room temperature. Acidify the solution with HCl (2M) to pH 3.

The product will precipitate as a pale yellow solid.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water (1:1).

Start: 2,4-Dihydroxybenzaldehyde
Activation:

Dissolve in NH4OH
(Phenoxide Formation)

Solubilization Electrophilic Attack:
Add I2/KI Dropwise

(0-5°C)

Regioselective Iodination Workup:
Acidify with HCl
(Precipitation)

Quench Product:
2,4-Dihydroxy-5-iodobenzaldehyde

(Recrystallize EtOH)

Purification

Click to download full resolution via product page

Figure 1: Reaction workflow for the regioselective iodination of 2,4-dihydroxybenzaldehyde.

Part 2: Spectroscopic Data Analysis
Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for confirming the C5 substitution. The loss of the C5 proton and the

resulting simplified coupling pattern are diagnostic.

Solvent: DMSO-

(Recommended due to solubility and hydrogen bonding stabilization).

H NMR Data (400 MHz, DMSO-

)
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Signal
Assignment

Chemical Shift
(

, ppm)

Multiplicity Integral
Mechanistic
Insight

-OH (C2) 11.80 – 12.00 Singlet (Broad) 1H

Strongly

deshielded due

to intramolecular

H-bonding with

Carbonyl

oxygen.

-OH (C4) 10.50 – 11.00 Singlet (Broad) 1H

Acidic phenolic

proton; shift

varies with

concentration.

-CHO (Aldehyde) 9.60 – 9.75 Singlet 1H
Characteristic

aldehyde peak.

Ar-H (C6) 7.85 – 7.95 Singlet 1H

Deshielded by

the adjacent

Carbonyl and

Iodine. Appears

as a singlet due

to lack of ortho

coupling (C5 is

substituted).

Ar-H (C3) 6.40 – 6.50 Singlet 1H

Shielded by two

ortho -OH

groups. Appears

as a singlet

(isolated).

Interpretation Logic:

Absence of Coupling: In the parent compound, H5 and H6 often show ortho coupling (

Hz). In the 5-iodo derivative, H6 becomes a singlet.
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H6 Deshielding: The H6 proton shifts downfield relative to the parent compound due to the

proximity of the iodine (anisotropy) and the carbonyl group.

C NMR Data (100 MHz, DMSO-

)

Carbon Position
Chemical Shift (

, ppm)
Assignment Note

C=O ~190.0 Aldehyde Carbon

C2-OH ~163.5
Deshielded (attached to

Oxygen)

C4-OH ~161.0
Deshielded (attached to

Oxygen)

C6 ~138.0 Aromatic CH

C1 ~114.0 Quaternary C (ipso to CHO)

C3 ~103.0
Shielded (between two

Oxygen atoms)

C5-I ~75.0 - 80.0

Diagnostic Signal: Upfield shift

due to the "Heavy Atom Effect"

of Iodine.

Vibrational Spectroscopy (FT-IR)
The infrared spectrum confirms the functional groups and the integrity of the carbonyl moiety.
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Functional Group
Wavenumber (

, cm⁻¹)
Mode Notes

O-H (Phenolic) 3200 – 3400 Stretching

Broad band; lower

frequency due to

intramolecular H-

bonding.

C=O (Aldehyde) 1630 – 1650 Stretching

Shifted lower (red-

shift) from typical

1700 cm⁻¹ due to

conjugation and H-

bonding with C2-OH.

C=C (Aromatic) 1450 – 1600 Stretching

Multiple bands

indicating the benzene

ring skeleton.

C-I (Aryl Iodide) 500 – 600 Stretching

Weak/Medium band,

diagnostic for

halogenation.

Mass Spectrometry (MS) & UV-Vis
Mass Spectrometry (EI/ESI):

Molecular Ion (

): m/z 263.9 (Calculated for C₇H₅IO₃).

Isotopic Pattern: Iodine is monoisotopic (

I). There is no M+2 peak (unlike Cl or Br), simplifying the spectrum.

Fragmentation: Loss of CHO (M-29) and I (M-127) are common pathways.

UV-Vis Spectroscopy (Methanol):

: Typically exhibits bands around 230 nm (benzenoid transition) and 280-300 nm (n
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of carbonyl).

Effect of Iodine: The presence of iodine causes a bathochromic shift (red shift) and

hyperchromic effect compared to the parent aldehyde due to extended conjugation and the

auxochromic nature of the halogen.

Part 3: Quality Control & Impurity Profiling
When synthesizing or sourcing this compound for drug development, the following impurity

profile must be monitored.

Target:
2,4-Dihydroxy-5-iodobenzaldehyde

Impurity A:
3-Iodo isomer

(Steric impurity)

Regio-error (Rare)

Impurity B:
3,5-Diiodo derivative

(Over-iodination)

Excess I2/Temp > 10°C

Impurity C:
Unreacted Starting Material

Incomplete Rxn

Click to download full resolution via product page

Figure 2: Potential impurity profile during synthesis.

QC Parameters:

Melting Point: 198–200°C (Decomposition often occurs near MP).

TLC: Silica Gel (

:MeOH, 9:1). Iodine vapor visualization.

H-NMR Check: Look for a doublet at ~7.3 ppm (indicative of unreacted parent material H6)

or loss of the H3 singlet (indicative of 3,5-diiodo substitution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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